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Compound of Interest

Compound Name:
6-Fluoropyridine-2-sulfonyl

chloride

Cat. No.: B151056 Get Quote

This guide provides a comprehensive overview of the safety, handling, and reactivity of 6-
Fluoropyridine-2-sulfonyl chloride, designed for researchers, scientists, and professionals in

drug development. Moving beyond a standard safety data sheet (SDS), this document delves

into the chemical principles that dictate the hazardous nature of this reagent, offering a deeper

understanding to ensure safe and effective use in a laboratory setting.

Part 1: Chemical Identity and Physicochemical
Properties
1.1. Identification

6-Fluoropyridine-2-sulfonyl chloride is a heterocyclic sulfonyl chloride, a class of compounds

widely used in organic synthesis, particularly for the introduction of the sulfonyl group into

molecules.[1]
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Identifier Value

CAS Number 128583-07-3[2]

Molecular Formula C₅H₃ClFNO₂S[2]

Molecular Weight 195.60 g/mol [2]

Synonyms 6-fluoro-pyridine-2-sulfonyl chloride[2]

SMILES O=S(C1=NC(F)=CC=C1)(Cl)=O[2]

InChIKey ZYYNYUDHGGZBOB-UHFFFAOYSA-N[3]

1.2. Physicochemical Properties

Detailed experimental data on the physicochemical properties of 6-Fluoropyridine-2-sulfonyl
chloride are not widely available in the literature. The table below summarizes the available

information. The lack of data for properties like melting and boiling points necessitates cautious

handling and the assumption that it may be volatile.

Property Value

Purity ≥98%[2]

Appearance
Data not available, but sulfonyl chlorides are

often colorless to yellow liquids or solids.[4]

Solubility in water Reacts with water.[5]

Storage Temperature -20°C, sealed storage, away from moisture.[2]

LogP 1.1482 (Predicted)[2]

Part 2: Hazard Identification and GHS Classification
2.1. GHS Classification

6-Fluoropyridine-2-sulfonyl chloride is classified as a hazardous substance under the

Globally Harmonized System (GHS). The primary hazards are associated with its corrosive and

irritant nature.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[6]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[6]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[6]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[7]

Pictogram:

GHS07 Exclamation Mark Pictogram for Irritation and Acute Toxicity.

2.2. Hazard Causality: The Chemistry of Reactivity

The hazardous properties of 6-Fluoropyridine-2-sulfonyl chloride stem directly from the

electrophilic nature of the sulfonyl chloride functional group.[1] The sulfur atom is bonded to two

highly electronegative oxygen atoms and a chlorine atom, which strongly withdraw electron

density. This makes the sulfur atom highly susceptible to attack by nucleophiles.[8]

When it comes into contact with biological tissues, which are rich in nucleophilic molecules like

water and proteins, a rapid reaction ensues. The hydrolysis reaction with water in moist tissues

produces hydrochloric acid (HCl) and 6-fluoropyridine-2-sulfonic acid, both of which are

corrosive and cause chemical burns and irritation.[5] This immediate reactivity is the underlying

cause of the observed skin, eye, and respiratory tract irritation.

Part 3: Reactivity, Stability, and Incompatibility
3.1. Chemical Stability

Under recommended storage conditions—cool, dry, and in a tightly sealed container—6-
Fluoropyridine-2-sulfonyl chloride is stable.[5] The primary threat to its stability is moisture.

The compound is highly sensitive to water and even atmospheric humidity, which can lead to its

decomposition over time.[5]

3.2. Hazardous Reactions and Decomposition
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Hydrolysis: The most significant reaction for safety considerations is hydrolysis. The sulfonyl

chloride reacts readily with water to produce hydrochloric acid and the corresponding

sulfonic acid. This reaction is exothermic and the generation of corrosive acid can cause

pressure buildup in sealed containers if moisture is present.

Reaction with Nucleophiles: As a potent electrophile, 6-Fluoropyridine-2-sulfonyl chloride
will react exothermically with a wide range of nucleophiles.[1] This includes alcohols (to form

sulfonates), amines (to form sulfonamides), and thiols.[1] These reactions are often vigorous

and should be performed with cooling and slow addition of the sulfonyl chloride.

Thermal Decomposition: While specific thermal decomposition data is unavailable, sulfonyl

chlorides, in general, can decompose at elevated temperatures to release toxic and

corrosive gases, including sulfur oxides (SOx), nitrogen oxides (NOx), and hydrogen chloride

(HCl).[5]

3.3. Incompatible Materials

To prevent hazardous reactions, 6-Fluoropyridine-2-sulfonyl chloride should be kept away

from the following:

Water/Moisture: Leads to the formation of corrosive acids.[5]

Strong Bases (e.g., hydroxides, alkoxides): Can cause a violent, exothermic reaction.

Alcohols and Amines: Reacts to form sulfonates and sulfonamides, respectively; these

reactions can be vigorous.[1]

Strong Oxidizing Agents: Can lead to an unpredictable and potentially explosive reaction.[5]

Acids, Acid Chlorides, and Acid Anhydrides: While listed as incompatible in some SDS, the

primary concern is often the presence of moisture in these reagents.[5]

Part 4: Safe Handling and Storage Protocols
A multi-layered approach to safety, encompassing engineering controls, personal protective

equipment, and standardized procedures, is essential for handling 6-Fluoropyridine-2-
sulfonyl chloride.
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4.1. Engineering Controls

All handling of 6-Fluoropyridine-2-sulfonyl chloride should be conducted in a well-ventilated

chemical fume hood to prevent inhalation of its vapors and to contain any potential spills.[9] An

eyewash station and safety shower must be readily accessible.[4]

4.2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound:

Required Personal Protective Equipment

Safety Goggles

Handling

Nitrile Gloves

Lab Coat

Face Shield (optional)

Researcher

For splash risk

Click to download full resolution via product page

Mandatory PPE for handling 6-Fluoropyridine-2-sulfonyl chloride.

Eye Protection: Chemical splash goggles are essential. A face shield should also be worn if

there is a significant risk of splashing.[6]

Hand Protection: Chemically resistant gloves, such as nitrile gloves, should be worn. Change

gloves immediately if they become contaminated.[6]

Skin and Body Protection: A laboratory coat and closed-toe shoes are required.[9]
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4.3. Handling Procedures

Preparation: Before starting, ensure all necessary equipment and reagents are in the fume

hood. Have spill cleanup materials readily available.

Inert Atmosphere: If the reaction is sensitive to moisture, handle the reagent under an inert

atmosphere (e.g., nitrogen or argon).

Weighing and Transferring: Weigh the required amount in a sealed container or transfer it via

syringe if it is a liquid. Avoid pouring in the open air.

Reaction Setup: Add the sulfonyl chloride slowly and in a controlled manner to the reaction

mixture, especially when reacting with strong nucleophiles. Use an ice bath to control the

reaction temperature if necessary.

Post-Handling: After use, tightly seal the container and decontaminate all surfaces and

equipment. Wash hands thoroughly.

4.4. Storage Conditions

Store 6-Fluoropyridine-2-sulfonyl chloride in a cool, dry, and well-ventilated area, away from

incompatible materials.[2] The recommended storage temperature is -20°C.[2] Ensure the

container is tightly sealed to prevent moisture ingress.

Part 5: Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an emergency.

5.1. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[10]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[10]

5.2. Spill and Leak Management

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert, dry absorbent material (e.g., sand, vermiculite) to contain the spill. Do

NOT use combustible materials like sawdust.

Collect: Carefully scoop the absorbed material into a suitable, labeled container for chemical

waste.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

5.3. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]

Specific Hazards: During a fire, toxic and corrosive gases such as carbon oxides, nitrogen

oxides (NOx), sulfur oxides (SOx), and hydrogen chloride gas can be generated.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[10]

Part 6: Toxicological Information
6.1. Routes of Exposure and Symptoms

Inhalation: May cause respiratory tract irritation, coughing, and shortness of breath.[10]

Skin Contact: Causes skin irritation, redness, and pain.[6]
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Eye Contact: Causes serious eye irritation, which can lead to pain, redness, and potential

damage.[6]

Ingestion: Harmful if swallowed. May cause burns to the mouth, throat, and stomach.[7]

6.2. Acute and Chronic Toxicity

Specific toxicological data, such as LD50 or LC50 values, for 6-Fluoropyridine-2-sulfonyl
chloride are not available.[5] The toxicological properties have not been thoroughly

investigated.[5] However, based on its chemical class, it is known to be corrosive and an

irritant. There is no information available on its carcinogenicity, mutagenicity, or reproductive

toxicity.[10]

Part 7: Disposal Considerations
7.1. Waste Disposal

Dispose of 6-Fluoropyridine-2-sulfonyl chloride and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations. Contact a

licensed professional waste disposal service. Do not allow the chemical to enter drains or

waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151056?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

